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Compound of Interest

Compound Name: Tamra-peg3-nhs

Cat. No.: B12366997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties and applications of

Tetramethylrhodamine (TAMRA)-PEG3-NHS ester for bioconjugation. It includes detailed

information on its structure, reactivity, and stability, along with protocols for its use in labeling

biomolecules.

Core Chemical Properties
TAMRA-PEG3-NHS is a fluorescent labeling reagent that combines the bright and photostable

TAMRA fluorophore with a three-unit polyethylene glycol (PEG) spacer, terminating in a highly

reactive N-hydroxysuccinimide (NHS) ester. The TAMRA component provides a strong

fluorescent signal, while the hydrophilic PEG spacer enhances aqueous solubility and reduces

steric hindrance between the dye and the target biomolecule. The NHS ester group allows for

efficient and specific covalent labeling of primary amines (-NH₂) on molecules such as proteins,

peptides, and modified oligonucleotides, forming a stable amide bond.[1][2]

Structure and Functionality
The key functional components of TAMRA-PEG3-NHS are:

TAMRA (Tetramethylrhodamine): A well-characterized fluorophore with strong absorption and

emission in the orange-red region of the visible spectrum.
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PEG3 (Polyethylene Glycol Spacer): A short, flexible, and hydrophilic linker that improves the

solubility of the conjugate and minimizes potential interactions between the dye and the

labeled biomolecule.

NHS (N-hydroxysuccinimide) Ester: An amine-reactive functional group that enables

covalent attachment to primary amines on target molecules.[1][2]

Quantitative Data Summary
The following tables summarize the key quantitative data for TAMRA-PEG3-NHS.

Table 1: Physicochemical and Spectroscopic Properties

Property Value

Molecular Formula C₃₈H₄₂N₄O₁₁[3]

Molecular Weight 730.76 g/mol

Purity > 95%

Excitation Maximum (λex) ~553 nm

Emission Maximum (λem) ~575 nm

Table 2: Stability of NHS Esters in Aqueous Solution (Hydrolysis Half-life)

The reactivity of the NHS ester is pH-dependent, with hydrolysis being a competing reaction to

the desired amidation.

pH Temperature Half-life

7.0 0°C 4-5 hours

8.0 Room Temperature ~1 hour

8.6 4°C 10 minutes

Chemical Reaction and Experimental Workflow
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The bioconjugation of TAMRA-PEG3-NHS to a biomolecule containing a primary amine is a

straightforward and efficient process. The following diagrams illustrate the chemical reaction

and a typical experimental workflow.

Bioconjugation Reaction Pathway
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Reaction
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Incubate
(1-2 hours at RT or overnight at 4°C)

Quench Reaction
(Add Tris or Glycine)
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(Determine Degree of Labeling)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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